Cas no 1351649-30-3 (N'-(2-hydroxy-2-methyl-4-phenylbutyl)-N-(thiophen-2-yl)methylethanediamide)

• Product Name: N'-(2-hydroxy-2-methyl-4-phenylbutyl)-N-(thiophen-2-yl)methylethanediamide
• CAS No: 1351649-30-3
• MF: C₁₈H₂₂N₂O₃S
• MW: 346.443883419037
• CID: 6438620
• PubChem ID: 56764274
• Update Time: 2025-10-21

N'-(2-hydroxy-2-methyl-4-phenylbutyl)-N-(thiophen-2-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-hydroxy-2-methyl-4-phenylbutyl)-N-(thiophen-2-yl)methylethanediamide
• VU0525381-1
• N'-(2-hydroxy-2-methyl-4-phenylbutyl)-N-[(thiophen-2-yl)methyl]ethanediamide
• N'-(2-hydroxy-2-methyl-4-phenylbutyl)-N-(thiophen-2-ylmethyl)oxamide
• AKOS024524278
• N1-(2-hydroxy-2-methyl-4-phenylbutyl)-N2-(thiophen-2-ylmethyl)oxalamide
• 1351649-30-3
• F5857-4443

• Inchi： 1S/C18H22N2O3S/c1-18(23,10-9-14-6-3-2-4-7-14)13-20-17(22)16(21)19-12-15-8-5-11-24-15/h2-8,11,23H,9-10,12-13H2,1H3,(H,19,21)(H,20,22)
• InChI Key： QQYDYWFFKUMMGA-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC(C(NCC(C)(CCC1C=CC=CC=1)O)=O)=O

Computed Properties

• Exact Mass: 346.13511374g/mol
• Monoisotopic Mass: 346.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 107Ų

Additional information on N'-(2-hydroxy-2-methyl-4-phenylbutyl)-N-(thiophen-2-yl)methylethanediamide

Comprehensive Analysis of N'-(2-hydroxy-2-methyl-4-phenylbutyl)-N-(thiophen-2-yl)methylethanediamide (CAS No. 1351649-30-3)

In the rapidly evolving field of pharmaceutical and chemical research, N'-(2-hydroxy-2-methyl-4-phenylbutyl)-N-(thiophen-2-yl)methylethanediamide (CAS No. 1351649-30-3) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated for convenience in scientific literature, belongs to a class of ethanediamide derivatives, which are increasingly studied for their bioactive potential. Researchers and industry professionals are particularly interested in its molecular interactions and therapeutic implications, making it a subject of ongoing investigation.

The chemical structure of N'-(2-hydroxy-2-methyl-4-phenylbutyl)-N-(thiophen-2-yl)methylethanediamide features a thiophene ring and a phenylbutyl group, which contribute to its distinct physicochemical properties. These structural motifs are known to enhance binding affinity in biological systems, a trait highly sought after in drug discovery. Recent studies have explored its potential as a modulator of enzymatic activity, particularly in contexts related to metabolic disorders and inflammatory pathways. Such findings align with current trends in precision medicine, where targeted molecular interventions are prioritized.

From a synthetic chemistry perspective, the preparation of CAS No. 1351649-30-3 involves multi-step organic reactions, often requiring high-yield catalysts and optimized reaction conditions. The compound's hydroxy-methyl group and thiophene moiety introduce both challenges and opportunities in its synthesis. Innovations in green chemistry have also influenced its production, with researchers focusing on solvent-free methods and energy-efficient protocols to reduce environmental impact—a topic of growing importance in the chemical industry.

The pharmacokinetic profile of N'-(2-hydroxy-2-methyl-4-phenylbutyl)-N-(thiophen-2-yl)methylethanediamide is another area of active research. Preliminary data suggest favorable absorption rates and tissue distribution, though detailed in vivo studies are needed to confirm its bioavailability and safety. These aspects are critical for its potential adoption in clinical applications, especially as the demand for novel small-molecule therapeutics continues to rise. The compound's mechanism of action is hypothesized to involve receptor binding, but further validation is required.

In the context of intellectual property and market potential, CAS No. 1351649-30-3 has been referenced in several patents, highlighting its commercial viability. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet the demands of academic and industrial labs. Its relevance to drug development pipelines and biomarker research further underscores its value in the competitive landscape of life sciences.

As the scientific community continues to explore the applications of N'-(2-hydroxy-2-methyl-4-phenylbutyl)-N-(thiophen-2-yl)methylethanediamide, interdisciplinary collaborations are expected to unlock new insights. Whether in medicinal chemistry, material science, or biotechnology, this compound exemplifies the convergence of innovation and practicality. Future research directions may include structure-activity relationship (SAR) studies and computational modeling to refine its functional properties.

For researchers and professionals seeking detailed analytical data or synthetic protocols for CAS No. 1351649-30-3, reputable suppliers and open-access journals provide valuable resources. The compound's inclusion in high-throughput screening libraries also reflects its growing prominence in early-stage drug discovery. As with any specialized chemical, adherence to best laboratory practices and regulatory guidelines is essential to ensure safe and effective use.